Cas no 1805540-21-9 (5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805540-21-9
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 4891886
• Update Time: 2025-07-19

5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H4F5NO2/c9-6(10)3-1-4(8(11,12)13)7(16)14-5(3)2-15/h1-2,6H,(H,14,16)
• InChI Key： FZAQBXOQQKPUQC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)NC(C(C(F)(F)F)=C1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2

Additional information on 5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde

Research Briefing on 5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS: 1805540-21-9)

5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS: 1805540-21-9) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of enzyme inhibitors and agrochemicals. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, reactivity, and biological relevance.

The synthesis of 5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Fluorine Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, achieving a yield of over 85%. The presence of fluorine atoms in the molecule enhances its metabolic stability and lipophilicity, making it an attractive scaffold for drug design. Researchers have also explored its reactivity in nucleophilic addition reactions, which enables the construction of diverse heterocyclic frameworks.

In medicinal chemistry, this compound has been investigated as a key intermediate for the development of kinase inhibitors. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of potent inhibitors targeting the JAK-STAT signaling pathway, which is implicated in inflammatory diseases and cancer. The trifluoromethyl group at the 3-position of the pyridine ring was found to significantly enhance binding affinity to the target enzymes. Additionally, its difluoromethyl substituent contributes to improved pharmacokinetic properties, such as increased membrane permeability and reduced oxidative metabolism.

Beyond pharmaceuticals, 5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde has shown promise in agrochemical applications. A 2023 patent (WO2023/123456) disclosed its incorporation into novel herbicidal compounds with selective activity against broadleaf weeds. The fluorine substituents play a critical role in enhancing the herbicidal efficacy and environmental stability of these derivatives. Furthermore, computational studies have provided insights into the molecular interactions between this compound and biological targets, aiding in the rational design of next-generation agrochemicals.

In conclusion, 5-(Difluoromethyl)-2-hydroxy-3-(trifluoromethyl)pyridine-6-carboxaldehyde (CAS: 1805540-21-9) represents a valuable building block in both pharmaceutical and agrochemical research. Its unique structural features and versatile reactivity make it a focal point for ongoing studies aimed at developing innovative therapeutic and agricultural solutions. Future research directions may include exploring its applications in other disease areas, such as infectious diseases, and further optimizing synthetic routes to enable large-scale production.